Cas no 15166-33-3 (3-Isothiocyanatobenzeneacetic acid)

• Product Name: 3-Isothiocyanatobenzeneacetic acid
• CAS No: 15166-33-3
• MF: C₉H₇NO₂S
• MW: 193.222380876541
• CID: 5782179
• PubChem ID: 21387793
• Update Time: 2023-12-26

3-Isothiocyanatobenzeneacetic acid Chemical and Physical Properties

Names and Identifiers

• 15166-33-3
• EN300-6735472
• 2-(3-isothiocyanatophenyl)acetic acid
• SCHEMBL11630471
• 3-Isothiocyanatobenzeneacetic acid

• Inchi： 1S/C9H7NO2S/c11-9(12)5-7-2-1-3-8(4-7)10-6-13/h1-4H,5H2,(H,11,12)
• InChI Key： ALAOECCPZJFAJY-UHFFFAOYSA-N
• SMILES： S=C=NC1=CC=CC(=C1)CC(=O)O

Computed Properties

• Exact Mass: 193.01974964g/mol
• Monoisotopic Mass: 193.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.8Ų